Cas no 2640873-91-0 (6-ethyl-N-(3-fluorophenyl)pyrimidine-4-carboxamide)

• Product Name: 6-ethyl-N-(3-fluorophenyl)pyrimidine-4-carboxamide
• CAS No: 2640873-91-0
• MF: C₁₃H₁₂FN₃O
• MW: 245.252285957336
• CID: 5315900
• PubChem ID: 155800569
• Update Time: 2025-05-23

6-ethyl-N-(3-fluorophenyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-N-(3-fluorophenyl)pyrimidine-4-carboxamide
• AKOS040721468
• 2640873-91-0
• F6730-0879
• 6-Ethyl-N-(3-fluorophenyl)-4-pyrimidinecarboxamide

• Inchi： 1S/C13H12FN3O/c1-2-10-7-12(16-8-15-10)13(18)17-11-5-3-4-9(14)6-11/h3-8H,2H2,1H3,(H,17,18)
• InChI Key： KEIYNIDGUGBILI-UHFFFAOYSA-N
• SMILES： C1=NC(CC)=CC(C(NC2=CC=CC(F)=C2)=O)=N1

Computed Properties

• Exact Mass: 245.09644018g/mol
• Monoisotopic Mass: 245.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 313.7±37.0 °C(Predicted)
• pka: 11.04±0.70(Predicted)

Additional information on 6-ethyl-N-(3-fluorophenyl)pyrimidine-4-carboxamide

6-Ethyl-N-(3-Fluorophenyl)Pyrimidine-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2640873-91-0, known as 6-Ethyl-N-(3-Fluorophenyl)Pyrimidine-4-Carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential in drug discovery and development.

Pyrimidine derivatives have been extensively explored due to their structural versatility and ability to interact with various biological targets. The 6-Ethyl-N-(3-Fluorophenyl)Pyrimidine-4-Carboxamide structure incorporates a pyrimidine ring system, which serves as a scaffold for attaching functional groups that enhance its bioactivity. The ethyl group at position 6 and the fluoro-substituted phenyl group at position 4 are key features that contribute to its unique properties.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 6-Ethyl-N-(3-Fluorophenyl)Pyrimidine-4-Carboxamide exhibits significant inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. The fluoro-substituted phenyl group plays a crucial role in enhancing the compound's selectivity and potency.

In addition to its pharmacological applications, this compound has also been investigated for its potential in other areas such as agrochemicals and materials science. The pyrimidine core provides a platform for further functionalization, enabling researchers to explore diverse applications across multiple disciplines.

The synthesis of 6-Ethyl-N-(3-Fluorophenyl)Pyrimidine-4-Carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is critical for studying its stereochemical effects on biological activity.

From an environmental standpoint, the compound's stability and biodegradability have been assessed in accordance with regulatory standards. These studies are essential for ensuring that its use does not pose risks to ecosystems or human health.

In conclusion, CAS No. 2640873-91-0, or 6-Ethyl-N-(3-Fluorophenyl)Pyrimidine-4-Carboxamide, represents a cutting-edge molecule with vast potential across multiple industries. Its unique structure, combined with recent research findings, positions it as a key player in the development of innovative solutions in medicine, agriculture, and beyond.